![molecular formula C19H23N3O3S B2629493 N-(4-(dimethylamino)phenyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide CAS No. 899756-89-9](/img/structure/B2629493.png)
N-(4-(dimethylamino)phenyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(dimethylamino)phenyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Disposition and Metabolism
One of the scientific research applications of compounds similar to N-(4-(dimethylamino)phenyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide is in studying their disposition and metabolism within the human body. For instance, SB-649868, a novel orexin 1 and 2 receptor antagonist under development for insomnia treatment, was investigated to understand its disposition in humans. The study utilized blood, urine, and feces samples for analysis, revealing that the elimination of drug-related material was almost complete over a 9-day period, occurring principally via feces. This research provides insights into the metabolism pathways and elimination processes for such compounds, emphasizing the importance of understanding their behavior in the human body to predict their efficacy and safety as potential drugs (Renzulli et al., 2011).
Clinical Applications and Trials
Compounds with structures related to this compound are subject to clinical trials to explore their potential therapeutic applications. For instance, N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), a new DNA-intercalating drug, underwent clinical trials due to its novel action and promising preclinical activity against solid tumors. The phase I clinical trials aimed to establish safe dosage levels and understand its pharmacokinetics and potential side effects. Such studies are crucial for determining the therapeutic potential of new compounds in treating various conditions (McCrystal et al., 1999).
Pharmacokinetics and Drug-Drug Interaction Studies
Research also focuses on understanding the pharmacokinetics of such compounds and how they interact with other drugs. This involves studying their absorption, distribution, metabolism, and excretion (ADME) processes in the body, as well as how these processes are affected by co-administered drugs. Understanding these interactions is crucial for predicting the safety and effectiveness of compounds when used in combination with other medications. For instance, studies have investigated the kinetics of digitoxin during antirheumatic therapy with azapropazone, indicating the need to understand how therapeutic drugs might interact and affect each other's metabolism and overall efficacy (Faust-Tinnefeldt & Gilfrich, 1977).
Properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]-4-(1,1-dioxothiazinan-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-21(2)17-11-7-16(8-12-17)20-19(23)15-5-9-18(10-6-15)22-13-3-4-14-26(22,24)25/h5-12H,3-4,13-14H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAJJEQCLXYAXNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.